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Compound of Interest

Compound Name: Levamlodipine Maleate

CAS No.: 135969-53-8

Cat. No.: B15719484

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amlodipine, a third-generation dihydropyridine calcium channel blocker, is a widely prescribed

medication for the treatment of hypertension and angina.[1] It is administered as a racemic

mixture, containing equal amounts of two enantiomers: (S)-amlodipine and (R)-amlodipine. The

pharmacological activity of amlodipine resides primarily in the (S)-enantiomer, which is

approximately 1000 times more potent as a calcium channel blocker than the (R)-enantiomer.

[2][3] The (R)-enantiomer is largely inactive in this regard.[4] Given the stereoselective activity

of amlodipine, the effective separation and quantification of its enantiomers are crucial for

pharmaceutical quality control, pharmacokinetic studies, and the development of enantiopure

drug formulations.

This document provides a detailed protocol for the chiral separation of amlodipine enantiomers

using High-Performance Liquid Chromatography (HPLC), a summary of quantitative data from

various separation methods, and an overview of the differential signaling pathways of the

enantiomers.
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Experimental Protocols
This section details a validated HPLC method for the chiral separation of amlodipine

enantiomers.

Materials and Reagents:

Amlodipine besylate racemic standard

(S)-Amlodipine besylate reference standard

(R)-Amlodipine besylate reference standard

Acetonitrile (HPLC grade)

Dibasic sodium phosphate (analytical grade)

Orthophosphoric acid (analytical grade)

Water (HPLC grade)

Equipment:

High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Visible or

Photodiode Array (PDA) detector

Ultron ES-OVM ovomucoid chiral column (150 mm x 4.6 mm, 5 µm particle size) or

equivalent

Analytical balance

pH meter

Sonicator

Volumetric flasks and pipettes

Chromatographic Conditions:
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Parameter Condition

Column
Ultron ES-OVM ovomucoid chiral column

(150mm x 4.6mm), 5µ

Mobile Phase
20mM Dibasic sodium phosphate buffer:

Acetonitrile (80:20 v/v), pH adjusted to 7.0

Flow Rate 1.0 mL/min

Column Temperature 25°C

Detection Wavelength 360 nm

Injection Volume 10 µL

Procedure:

Mobile Phase Preparation:

Prepare a 20mM dibasic sodium phosphate buffer by dissolving the appropriate amount of

dibasic sodium phosphate in HPLC grade water.

Adjust the pH of the buffer to 7.0 using orthophosphoric acid.

Mix the buffer and acetonitrile in an 80:20 (v/v) ratio.

Degas the mobile phase by sonication or other suitable means before use.

Standard Solution Preparation:

Prepare a stock solution of racemic amlodipine besylate in acetonitrile at a concentration

of 0.1 mg/mL.[1]

Prepare individual stock solutions of (S)-amlodipine and (R)-amlodipine reference

standards in acetonitrile at a concentration of 0.1 mg/mL for peak identification.

Sample Preparation:
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For drug substance analysis, prepare a solution of the amlodipine besylate sample in

acetonitrile at a concentration of 0.1 mg/mL.

For dosage form analysis (e.g., tablets), crush a number of tablets to obtain a fine powder.

Accurately weigh a portion of the powder equivalent to a single dose and dissolve it in a

known volume of acetonitrile to achieve a final concentration of approximately 0.1 mg/mL.

Sonicate and filter the solution to remove any undissolved excipients.

Chromatographic Analysis:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject 10 µL of the standard and sample solutions into the chromatograph.

Record the chromatograms and determine the retention times for the (R)- and (S)-

amlodipine enantiomers. Based on published data, the expected retention time for (R)-

Amlodipine is approximately 8.0 minutes and for (S)-Amlodipine is about 11.0 minutes

under these conditions.[1]

Data Presentation
The following table summarizes quantitative data for the chiral separation of amlodipine

enantiomers using different HPLC methods.
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Method
Chiral
Stationary
Phase

Mobile
Phase

Flow Rate
(mL/min)

R-
Enantiomer
Retention
Time (min)

S-
Enantiomer
Retention
Time (min)

Method 1

Ultron ES-

OVM

(150x4.6mm,

5µm)

20mM

Dibasic

sodium

phosphate

buffer (pH

7.0) :

Acetonitrile

(80:20 v/v)

1.0 ~8.0 ~11.0

Method 2

Chiral AGP

(100x4.6mm,

5µm)

10mM

Ammonium

acetate buffer

(pH 4.6) with

1% 1-

Propanol

0.9 5 7

Visualizations
Experimental Workflow:

The following diagram illustrates the general workflow for the chiral separation of amlodipine

enantiomers by HPLC.
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Sample & Standard Preparation

HPLC Analysis

Data Analysis

Prepare Racemic & Enantiopure
Standard Solutions (0.1 mg/mL)

Equilibrate HPLC System
(Ultron ES-OVM column)

Prepare Sample Solution
(e.g., from tablets)

Inject 10 µL of Solution

Isocratic Elution
(Phosphate Buffer:ACN)

UV Detection at 360 nm

Record Chromatogram

Identify & Quantify Enantiomers

Click to download full resolution via product page

Caption: Workflow for HPLC-based chiral separation of amlodipine enantiomers.

Differential Signaling Pathways of Amlodipine Enantiomers:
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This diagram illustrates the primary mechanism of action of (S)-amlodipine and highlights the

differential effects of the enantiomers.
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Caption: Differential effects of amlodipine enantiomers on L-type calcium channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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